Cas no 86110-26-1 (Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate)

Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate structure
86110-26-1 structure
Product Name:Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate
CAS No:86110-26-1
MF:C13H10ClN3O2
MW:275.690401554108
MDL:MFCD12198779
CID:2116270
PubChem ID:13309912
Update Time:2025-04-21

Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-chloroimidazo[1,5-a]quinoxaline-3-carboxylate
    • MFCD12198779
    • W14753
    • AKOS037646519
    • AS-69380
    • 4-Chloro-Imidazo[1,5-A]Quinoxaline-3-Carboxylic Acid Ethyl Ester
    • 4-Chloro-imidazo[1,5-a]quinoxaline-3-carboxylicacidethylester
    • OIHQPMNWYTYQTA-UHFFFAOYSA-N
    • CS-0037759
    • 4-chloroimidazo [1,5-a]quinoxaline 3-carboxylic acid ethyl ester
    • 86110-26-1
    • SCHEMBL11082707
    • 4-Chloroimidazo[1,5-a]quinoxaline 3-carboxylic acid ethyl ester
    • DA-33890
    • Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate
    • MDL: MFCD12198779
    • Inchi: 1S/C13H10ClN3O2/c1-2-19-13(18)10-11-12(14)16-8-5-3-4-6-9(8)17(11)7-15-10/h3-7H,2H2,1H3
    • InChI Key: OIHQPMNWYTYQTA-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(=O)OCC)N=CN2C2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 275.0461543g/mol
  • Monoisotopic Mass: 275.0461543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 56.5Ų

Ethyl 4-Chloroimidazo1,5-aquinoxaline-3-carboxylate Pricemore >>

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eNovation Chemicals LLC
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